Chlorquinaldol Chlorquinaldol Chlorquinaldol is a monohydroxyquinoline that is quinolin-8-ol which is substituted by a methyl group at position 2 and by chlorine at positions 5 and 7. An antifungal and antibacterial, it was formerly used for topical treatment of skin conditions and vaginal infections. It has a role as an antibacterial drug, an antiseptic drug and an antiprotozoal drug. It is an organochlorine compound and a monohydroxyquinoline.
Chlorquinaldol was used historically as a topical antiseptic under the trade name Sterosan. It was marketed in the 1950s as an iodine-free alternative which was also unrelated to sulfa drugs or hormones. Chlorquinaldol is currently approved by the European Medicines Agency as a combination tablet with promestriene for the treatment of bacterial vaginosis.
Local anti-infective agent used for skin, gastrointestinal, and vaginal infections with fungi, protozoa, and certain bacteria. In animals, it causes central nervous system damage and is not administered parenterally. It is also used as antiseptic, fungistat, or deodorant.
Brand Name: Vulcanchem
CAS No.: 72-80-0
VCID: VC0000839
InChI: InChI=1S/C10H7Cl2NO/c1-5-2-3-6-7(11)4-8(12)10(14)9(6)13-5/h2-4,14H,1H3
SMILES: CC1=NC2=C(C=C1)C(=CC(=C2O)Cl)Cl
Molecular Formula: C10H7Cl2NO
Molecular Weight: 228.07 g/mol

Chlorquinaldol

CAS No.: 72-80-0

APIs

VCID: VC0000839

Molecular Formula: C10H7Cl2NO

Molecular Weight: 228.07 g/mol

Chlorquinaldol - 72-80-0

CAS No. 72-80-0
Product Name Chlorquinaldol
Molecular Formula C10H7Cl2NO
Molecular Weight 228.07 g/mol
IUPAC Name 5,7-dichloro-2-methylquinolin-8-ol
Standard InChI InChI=1S/C10H7Cl2NO/c1-5-2-3-6-7(11)4-8(12)10(14)9(6)13-5/h2-4,14H,1H3
Standard InChIKey GPTXWRGISTZRIO-UHFFFAOYSA-N
SMILES CC1=NC2=C(C=C1)C(=CC(=C2O)Cl)Cl
Canonical SMILES CC1=NC2=C(C=C1)C(=CC(=C2O)Cl)Cl
Melting Point 108-112
114.5 °C
Description Chlorquinaldol is a monohydroxyquinoline that is quinolin-8-ol which is substituted by a methyl group at position 2 and by chlorine at positions 5 and 7. An antifungal and antibacterial, it was formerly used for topical treatment of skin conditions and vaginal infections. It has a role as an antibacterial drug, an antiseptic drug and an antiprotozoal drug. It is an organochlorine compound and a monohydroxyquinoline.
Chlorquinaldol was used historically as a topical antiseptic under the trade name Sterosan. It was marketed in the 1950s as an iodine-free alternative which was also unrelated to sulfa drugs or hormones. Chlorquinaldol is currently approved by the European Medicines Agency as a combination tablet with promestriene for the treatment of bacterial vaginosis.
Local anti-infective agent used for skin, gastrointestinal, and vaginal infections with fungi, protozoa, and certain bacteria. In animals, it causes central nervous system damage and is not administered parenterally. It is also used as antiseptic, fungistat, or deodorant.
Synonyms 5,7 Dichloro 2 methyl 8 quinolinol
5,7-Dichloro-2-methyl-8-quinolinol
Afungil
Chlorchinaldine
Chlorchinaldol
Chloroquinaldol
Chlorquinaldol
Sterosan
PubChem Compound 6301
Last Modified Nov 11 2021
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